Cas no 1803986-76-6 (4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1803986-76-6
• MF: C₇H₆F₃N₃O₃
• MW: 237.136051654816
• CID: 4931272
• Update Time: 2025-10-31

4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O3/c8-7(9,10)16-6-1-4(2-11)5(3-12-6)13(14)15/h1,3H,2,11H2
• InChI Key： NSCITXURERZYEO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=CN=1)[N+](=O)[O-])CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 94

Additional information on 4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1803986-76-6)

4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitro group, trifluoromethoxy moiety, and aminomethyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS number 1803986-76-6 ensures precise identification in regulatory and commercial contexts, aligning with global standards for chemical tracking.

The growing interest in nitroaromatic compounds and trifluoromethoxy derivatives stems from their applications in drug discovery, particularly in targeting resistant pathogens and optimizing pharmacokinetic properties. Researchers are exploring 4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine as a building block for antimicrobial agents and central nervous system (CNS) drugs, leveraging its electron-withdrawing groups to enhance binding affinity. This aligns with trending searches for "next-generation antibiotic scaffolds" and "CNS drug design strategies," reflecting its relevance in contemporary R&D.

From a synthetic chemistry perspective, the compound's pyridine core offers stability and functionalization opportunities, while the aminomethyl group facilitates conjugation with other pharmacophores. Recent publications highlight its utility in click chemistry and bioconjugation, addressing popular queries like "clickable probes for imaging" and "targeted drug delivery systems." Such applications underscore its role in advancing precision medicine—a hot topic in both academic and industrial forums.

Environmental and safety profiles of nitropyridine derivatives are frequently queried in scientific databases. While 1803986-76-6 is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its reactive nitro group. This responsiveness to safety-related searches (e.g., "nitro compound storage guidelines") demonstrates the compound's balanced risk-benefit profile in lab settings.

Market analysts note rising demand for trifluoromethoxy-containing intermediates, driven by their prevalence in crop protection chemicals. The 5-nitro-2-(trifluoromethoxy)pyridine scaffold is investigated for herbicidal activity, tapping into the agrochemical industry's focus on "sustainable pest control." Patent filings reveal its incorporation into novel formulations, further solidifying its commercial viability.

In summary, 4-(Aminomethyl)-5-nitro-2-(trifluoromethoxy)pyridine exemplifies innovation at the intersection of medicinal and agricultural chemistry. Its multifaceted reactivity and alignment with trending research themes—from drug resistance to green chemistry—position it as a compound of enduring scientific and industrial interest.